Cas no 58479-51-9 (Methanone, (2-chlorophenyl)(2,5-diaminophenyl)-)
58479-51-9 structure
Product Name:Methanone, (2-chlorophenyl)(2,5-diaminophenyl)-
CAS No:58479-51-9
MF:C13H11ClN2O
MW:246.69224190712
CID:341939
PubChem ID:521842
Update Time:2025-04-19
Methanone, (2-chlorophenyl)(2,5-diaminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (2-chlorophenyl)(2,5-diaminophenyl)-
- Benzophenone, 2'-chloro-2,5-diamino
- (2-chlorophenyl)-(2,5-diaminophenyl)methanone
- DTXSID00334751
- 2,5-Diamino-2'-chlor-benzophenon
- SCHEMBL1261171
- (2-Chlorophenyl)(2,5-diaminophenyl)methanone #
- 58479-51-9
- (2-Chlorophenyl)(2,5-diaminophenyl)methanone
- 2,5-diamino-2'-chlorobenzophenone
- Benzophenone, 2,5-diamino-2'-chloro-
-
- Inchi: 1S/C13H11ClN2O/c14-11-4-2-1-3-9(11)13(17)10-7-8(15)5-6-12(10)16/h1-7H,15-16H2
- InChI Key: HMTGFGCXWOUKTO-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C1C=C(C=CC=1N)N)=O
Computed Properties
- Exact Mass: 246.05613
- Monoisotopic Mass: 246.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- PSA: 69.11
Methanone, (2-chlorophenyl)(2,5-diaminophenyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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